863-61-6(Menaquinone 4(Mixture of cis-trans isomers)),MK4

Menaquinone 4(Mixture of cis-trans isomers) Properties

Names and Identifiers

- Menatetrenone
- Vitamin K2
- 2-Methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]naphthalene-1,4-dione
- Menaquinone 4 (Mixture of cis-trans isomers)
- Menaquinone (K2)
- Menaquinone 4
- Menaquinone 4 (Mixture of cis-trans isomers)
- MENATETRANONE
- Vitamin K2 (MK-4) solution
- VITAMIN K2(MENAQUINONE-4)(AS) PrintBack
- [R-[R*,R*-(Z)]]-2-Methyl-3-(3,7,11,15-tetramethyl-2-hexadecenyl)-1,4-naphthalenedione
- 2-methyl-3-((E)-3,7,11,15-tetramethyl-hexadec-2-enyl)-[1,4]naphthoquinone
- 2-Methyl-3-[(2E)-3,7,11,15-tetramethyl-2-hexadecaenyl]naphthoquinone
- 2-methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]naphthoquinone
- cis-Vitamin K1
- menaquinone-4
- Phylloquinone,(Z)
- Phytomenadione,(Z)
- Phytonadione,(Z)
- UNII-A034SE7857 component MBWXNTAXLNYFJ
- Vitamin MK 4
- Kaytwo
- Menaquinone K4
- Kefton-2
- Menatetrenona
- Menatetrenonum
- Vitamin K2(sub 20)
- Menatetrenone [INN:JAN]
- Menatetrenonum [INN-Latin]
- K2(sub 20)
- Menatetrenona [INN-Spanish]
- 2-Methyl-3-trans-tetraprenyl-1,4-naphthoquinone
- MK-4
- C31H40O2
- 2-Methyl-3-geranylgeranyl-1,4-naphthoquinone
- MLS000028742
- E3100
- 1,4-Naphthalenedione, 2-methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)- (ZCI)
- 1,4-Naphthalenedione, 2-methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]- (9CI)
- 1,4-Naphthoquinone, 2-methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)- (8CI)
- 2-Methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl]-1,4-naphthalenedione (ACI)
- Glakay
- K-viton
- Vitamin K2(20)
- Vitamin K2-4
- menaquinone(4)
- 1,4-Naphthalenedione, 2-methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-
- 2-methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl]-1,4-naphthoquinone
- E-0167
- Tox21_110567
- 1,4-Naphthalenedione, 2-methyl-3-((2E,6E,10E)3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-
- 6Z-Vitamin K2(20)
- 2-methyl-3-((2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl)naphthalene-1,4-dione
- Menaquinone (K2), analytical standard
- 11032-49-8
- BRD-K75864342-001-14-2
- HY-B2156
- NCGC00181325-03
- MENATETRENONE [JAN]
- DSSTox_RID_80857
- CHEMBL259223
- CCG-269176
- 6Z-Vitamin K2
- M2398
- SMR000058955
- 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-1,4-naphthalenedione
- Menaquinone 4(Mixture of cis-trans isomers)
- 27Y876D139
- DSSTox_CID_28895
- Vitamin K2(MK-4);Menaquinone K4
- 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetrenyl)-1,4-naphthoquinone
- UNII-27Y876D139
- SCHEMBL434553
- DB12148
- CAS-863-61-6
- 1,4-Naphthalenedione, 2-methyl-3-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl]-
- 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-1,4-naphthoquinone
- D00100
- DKHGMERMDICWDU-GHDNBGIDSA-N
- Ea-0167
- Tox21_113413
- MENAQUINONE-4 [USP-RS]
- SCHEMBL571912
- EX-A5474A
- 863-61-6
- Vitamin K2 pound MK-7)
- MENATETRENONE [WHO-DD]
- BDBM50423776
- DTXSID6048969
- Menatetrenone (JP18/INN)
- AS-56161
- DA-75412
- AKOS037645019
- Q192354
- MFCD00079646
- AS-17910
- DSSTox_GSID_45406
- 1,4-Naphthalenedione, 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-, (E,E,E)-
- MENAQUINONE 4 [MI]
- DTXCID3028895
- Menadione sodium bisulfite;Vitamin K3 sodium bisulfite
- NS00069524
- HMS2230J06
- s5082
- 1ST160175
- CHEBI:78277
- MQ-4
- MENATETRENONE [INN]
- 2-Methyl-3-tetraprenyl-1,4-naphthoquinone
- Kaytwo n
- CS-0020307
- AKOS025311021
- Opera_ID_148
- NCGC00181325-01
- 2-Methyl-3-((2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl)naphthalene-1,4-dione
- 2-Methyl-3-(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)-1,4-naphthochinon
- MENATETRENONE [MART.]
- NCGC00183125-01
- 6041-00-5
- MK4
- Vitamin K2 (TN)
- +Expand
- MDL： MFCD00079646
- InChIKey： DKHGMERMDICWDU-GHDNBGIDSA-N
- Inchi： 1S/C31H40O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,12,14,16,18-20H,9-11,13,15,17,21H2,1-6H3/b23-14+,24-16+,25-20+
- SMILES： O=C1C(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=C(C)C(=O)C2C=CC=CC1=2

Computed Properties

Exact Mass: 444.30300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 11
Monoisotopic Mass: 444.302830514g/mol
Heavy Atom Count: 33
Complexity: 855
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.9
Tautomer Count: 27
Surface Charge: 0
Topological Polar Surface Area: 34.1

Experimental Properties

LogP: 8.91790
PSA: 34.14000
Refractive Index: 1.5045 (estimate)
Boiling Point: 494.59°C (rough estimate)
Melting Point: 350C
Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c
Color/Form: 100 μg/mL in acetonitrile
Color/Form: Not determined
Solubility: Not determined
Density: 1.0461 (rough estimate)

Menaquinone 4(Mixture of cis-trans isomers) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004JAT-1mg	Vitamin K2	863-61-6	98%	1mg	$5.00	2024-04-21
A2B Chem LLC	AC10837-1mg	Menaquinone-4	863-61-6	98%	1mg	$5.00	2024-04-19
Aaron	AR004JJ5-1mg	Vitamin K2	863-61-6	98%	1mg	$5.00
abcr	AB548571-1g	Menaquinone-4; .	863-61-6		1g	€319.70	2024-08-02
Ambeed	A763662-1mg	2-Methyl-3-((2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl)naphthalene-1,4-dione	863-61-6	98%	1mg	$6.0
Chemenu	CM141486-250mg	2-methyl-3-((2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-yl)naphthalene-1,4-dione	863-61-6	98%	250mg	$***	2023-05-29
ChemScence	CS-0020307-100mg	Menaquinone-4	863-61-6	99.81%	100mg	$50.0	2022-04-26
ChromaDex Standards	ASB-00022821-250-250mg	VITAMIN K2	863-61-6	%	250mg	$911.00
LKT Labs	V344761-100 mg	Vitamin K2	863-61-6	≥98%	100MG	$70.90	2023-07-10
MedChemExpress	HY-B2156-10mM*1 mL in DMSO	Menaquinone-4	863-61-6	99.96%	10mM*1 mL in DMSO	￥550

Menaquinone 4(Mixture of cis-trans isomers) Synthesis

Synthetic Circuit 1

162846-88-0

863-61-6

Reaction Conditions

1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Toluene

Reference

Preparation process of naphthoquinone derivatives and intermediates for the preparation thereof.

, European Patent Organization, , ,

Synthetic Circuit 2

66958-54-1

863-61-6

Reaction Conditions

1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water

Reference

2Δ-Stereocontrolled Entry to (E)- or (Z)-Prenyl Aromatics and Quinones. Synthesis of Menaquinone-4

Garcias, Xavier; et al, Journal of Organic Chemistry, 1994, 59(17), 5093-6

Synthetic Circuit 3

66958-54-1

863-61-6

Reaction Conditions

1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Dichloromethane , Water ; 1 h

Reference

The Friedel-Crafts Allylation of a Prenyl Group Stabilized by a Sulfone Moiety: Expeditious Syntheses of Ubiquinones and Menaquinones

Min, Jae-Hong; et al, Journal of Organic Chemistry, 2003, 68(20), 7925-7927

Synthetic Circuit 4

121917-04-2

50848-64-1

863-61-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol , Toluene ; 1 h, 0 - 10 °C; 2 h, 0 - 10 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.3 Reagents: Toluene ; 2 - 3 h, reflux

Reference

Total synthesis of vitamin K2 (20)

Chen, Hong; et al, Jingxi Huagong, 2009, 26(2), 177-181

Synthetic Circuit 5

162846-93-7

74-88-4

863-61-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Manganese oxide (MnO2) Solvents: Toluene

Reference

Preparation process of naphthoquinone derivatives and intermediates for the preparation thereof.

, European Patent Organization, , ,

Menaquinone 4(Mixture of cis-trans isomers) Raw materials

Menaquinone 4(Mixture of cis-trans isomers) Preparation Products

Menaquinone 4(Mixture of cis-trans isomers) (863-61-6)

Menaquinone 4(Mixture of cis-trans isomers) Suppliers

Kono Chem Co.,Ltd

Audited Supplier

(CAS:863-61-6)

MR./MRS.:GAO JING LI

Phone:13289246953

Email:info@konochemical.com

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:863-61-6)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

SHEN ZHEN ZHEN QIANG Biotechnology Co., Ltd.

Audited Supplier

(CAS:863-61-6)

MR./MRS.:YAN JING LI

Phone:13670046396

Email:sales@chem-strong.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:863-61-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

Audited Supplier

(CAS:863-61-6)

MR./MRS.:YANG YANG

Phone:13348961525

Email:2851167780@qq.com

Menaquinone 4(Mixture of cis-trans isomers) Related Literature

1. Vitamin K status in healthy volunteers

E. Theuwissen,E. J. Magdeleyns,L. A. J. L. M. Braam,K. J. Teunissen,M. H. Knapen,I. A. G. Binnekamp,M. J. H. van Summeren,C. Vermeer Food Funct. 2014 5 229
2. Micronutrients encapsulation in enhanced nanoliposomal carriers by a novel preparative technology

Annalisa Dalmoro,Sabrina Bochicchio,Gaetano Lamberti,Paolo Bertoncin,Barbara Janssens,Anna Angela Barba RSC Adv. 2019 9 19800
3. Large-scale controlled synthesis of porous two-dimensional nanosheets for the hydrogen evolution reaction through a chemical pathway

Zheng Cui,Hang Chu,Shangpeng Gao,Yu Pei,Jin Ji,Yuancai Ge,Pei Dong,Pulickel M. Ajayan,Jianfeng Shen,Mingxin Ye Nanoscale 2018 10 6168
4. Quantifying dietary vitamin K and its link to cardiovascular health: a narrative review

Claire R. Palmer,Lauren C. Blekkenhorst,Joshua R. Lewis,Natalie C. Ward,Carl J. Schultz,Jonathan M. Hodgson,Kevin D. Croft,Marc Sim Food Funct. 2020 11 2826
5. Electrochemical characterization of natural organic matter by direct voltammetry in an aprotic solvent

Ania S. Pavitt,Paul G. Tratnyek Environ. Sci.: Processes Impacts 2019 21 1664
6. The inhibitory effect of vitamin K on RANKL-induced osteoclast differentiation and bone resorption

Wei-Jie Wu,Min Seuk Kim,Byung-Yong Ahn Food Funct. 2015 6 3351
7. Determination of endogenous vitamin K (phylloquinone and menaquinone-n) in plasma by high-performance liquid chromatography using platinum oxide catalyst reduction and fluorescence detection

Mitsumasa Shino Analyst 1988 113 393
8. Highly sensitive photoalignment of calamitic and discotic liquid crystals assisted by axis-selective triplet energy transfer

Seiichi Furumi,Kunihiro Ichimura Phys. Chem. Chem. Phys. 2011 13 4919
9. Dietary vitamin K alleviates the reduction in testosterone production induced by lipopolysaccharide administration in rat testis

Naofumi Takumi,Hitoshi Shirakawa,Yusuke Ohsaki,Asagi Ito,Takaya Watanabe,Puspo E. Giriwono,Toshiro Sato,Michio Komai Food Funct. 2011 2 406
10. Proficiency testing: how laboratories measure up to the competition

Ronald F. Walker,Heather M. Moore,David Roberts,Michael Harriott,Duncan Thorburn Burns,T. Karl P. O'Mahony,A. Peter Cox,David J. Roberts,Stephen White,Alan M. Robertson,Dell Farnan,David Littlejohn,Michael Brown,Christopher J. Dowle,Elizabeth Goodwin Anal. Proc. 1993 30 257

Related Categories

Other Chemical Reagents

Cas no 863-61-6 (Menaquinone 4(Mixture of cis-trans isomers))

Menaquinone 4(Mixture of cis-trans isomers) Properties

Names and Identifiers

Computed Properties

Experimental Properties

Menaquinone 4(Mixture of cis-trans isomers) Price

Menaquinone 4(Mixture of cis-trans isomers) Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Menaquinone 4(Mixture of cis-trans isomers) Raw materials

Menaquinone 4(Mixture of cis-trans isomers) Preparation Products

Menaquinone 4(Mixture of cis-trans isomers) Suppliers

Menaquinone 4(Mixture of cis-trans isomers) Related Literature

Related Categories

863-61-6 (Menaquinone 4(Mixture of cis-trans isomers)) Related Products